Cas no 80568-19-0 (1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one)

• Product Name: 1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one
• CAS No: 80568-19-0
• MF: C₂₀H₂₄N₂O₂S
• MW: 356.481763839722
• CID: 985843
• PubChem ID: 327409
• Update Time: 2025-04-20

1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(diethylamino)ethyl]amino}-2-hydroxy-4-methyl-9H-thioxanthen-9-one
• 1-[2-(diethylamino)ethylamino]-2-hydroxy-4-methylthioxanthen-9-one
• JX9UAS3F69
• 80568-19-0
• NSC-302335
• 1-(2-diethylaminoethylamino)-2-hydroxy-4-methyl-thioxanthen-9-one
• NSC302335
• UNII-JX9UAS3F69
• CHEMBL306509
• DTXSID60230402
• 9H-Thioxanthen-9-one, 1-((2-(diethylamino)ethyl)amino)-2-hydroxy-4-methyl-
• 9H-Thioxanthen-9-one, 1-[[2-(diethylamino)ethyl]amino]-2-hydroxy-4-methyl-
• NSC 302335
• DS-006205

• Inchi： 1S/C20H24N2O2S/c1-4-22(5-2)11-10-21-18-15(23)12-13(3)20-17(18)19(24)14-8-6-7-9-16(14)25-20/h6-9,12,21,23H,4-5,10-11H2,1-3H3
• InChI Key： KAEPIGKWCOVABV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2=C1C(C)=CC(=C2NCCN(CC)CC)O)=O

Computed Properties

• Exact Mass: 356.15584919g/mol
• Monoisotopic Mass: 356.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes